Cas no 62881-01-0 (2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-)
62881-01-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-
CAS No:62881-01-0
MF:C5H3Cl3N2O2
MW:229.448518037796
CID:429269
PubChem ID:21391723
Update Time:2025-04-19
2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)- Chemical and Physical Properties
Names and Identifiers
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- 2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)-
- 6-(trichloromethyl)-1H-pyrimidine-2,4-dione
- SCHEMBL11726927
- DTXSID00612884
- 62881-01-0
- 6-(Trichloromethyl)pyrimidine-2,4(1H,3H)-dione
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- Inchi: 1S/C5H3Cl3N2O2/c6-5(7,8)2-1-3(11)10-4(12)9-2/h1H,(H2,9,10,11,12)
- InChI Key: UNMYSYSYGRRJBF-UHFFFAOYSA-N
- SMILES: ClC(C1=CC(NC(N1)=O)=O)(Cl)Cl
Computed Properties
- Exact Mass: 227.92619
- Monoisotopic Mass: 227.926010g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 268
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.5
- Topological Polar Surface Area: 58.2Ų
Experimental Properties
- PSA: 58.2
2,4(1H,3H)-Pyrimidinedione, 6-(trichloromethyl)- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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2. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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